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Executive Summary: The "Iso" Specificity Challenge

13-Methyltetradecanol (

) is the iso-isomer of pentadecanol. Its identification is frequently complicated by the presence
of its structural isomers: the linear

-pentadecanol and the anteiso-isomer (12-methyltetradecanol).

Accurate distinction is critical because these isomers often signal different biological origins
(e.g., iso vs. anteiso ratios in bacterial cell membranes are species-specific biomarkers). This
guide compares reference standard grades and establishes a self-validating GC-MS protocol
for unambiguous identification.

Product Comparison: Reference Standard Grades

Selecting the correct grade of standard is the first step in ensuring data integrity.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Leading Alternatives:
e Cayman Chemical / Matreya: High-purity lipid standards (often sold as "iso-C15 alcohol”).
e Larodan: Specialized in branched-chain lipids (e.g., 13-methyltetradecanoic acid precursors).

o Chiron: Offers specific isomeric mixtures for resolution testing.

Technical Specifications & Identity

o |[UPAC Name: 13-methyltetradecan-1-ol[1]

e Common Name:iso-Pentadecanol[1]

e CAS Number:58524-92-8 (Primary); 20194-47-2[1]
e Molecular Formula:

e Molecular Weight: 228.41 g/mol [1]

o Key Structural Feature: Terminal isopropyl group (methyl on penultimate carbon).

Experimental Protocol: Self-Validating Identification

This protocol uses Gas Chromatography-Mass Spectrometry (GC-MS) to differentiate 13-
methyltetradecanol from its isomers based on two orthogonal data points: Kovats Retention
Index (RI) and Mass Spectral Fragmentation.
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Phase A: Sample Preparation (Derivatization)

Why: Free fatty alcohols often tail on GC columns. Converting to acetate derivatives improves
peak shape and diagnostic fragmentation.

Aliquot: Take 100 pg of standard or sample extract.

Reagent: Add 50 pL Pyridine + 50 puL Acetic Anhydride.

Incubate: 60°C for 30 minutes.

Extract: Dry under

, reconstitute in Hexane.

Phase B: GC-MS Acquisition

e Column: DB-5ms (Non-polar) or DB-Wax (Polar). Note: Polar columns often provide better
separation of iso/anteiso isomers.

o Carrier Gas: Helium at 1.0 mL/min.
e Temp Program: 60°C (1 min)
20°C/min
180°C
2°C/min
240°C.

e MS Mode: EI (70 eV), Scan range 40-350

Phase C: Data Analysis (The Decision Logic)

1. Elution Order Validation (DB-5ms): On non-polar columns, branched isomers elute before
linear ones due to lower boiling points and reduced Van der Waals interactions.
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Order:lso (13-methyl) < Anteiso (12-methyl) < Normal (n-C15).

2. Mass Spectral Diagnostic lons (Acetates):

Iso-Pentadecyl Acetate: Distinctive isopropyl fragment (M-43 not always prominent in
alcohols, but look for

210 parent or M-60 [acetic acid loss] = 168).

Key Differentiator: The intensity of the

VS

fragments is often subtle. The most reliable MS metric is the Retention Index.

Visualization: Identification Workflow

The following diagram illustrates the logical flow for confirming 13-methyltetradecanol identity,
integrating both chromatographic and spectral data.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Figure 1: Decision logic for differentiating 1so-C15 from Anteiso-C15 and Normal-C15 alcohols.

Comparative Data: Retention & Purity

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b7823882?utm_src=pdf-body
https://www.benchchem.com/product/b7823882?utm_src=pdf-body-href
https://www.benchchem.com/product/b7823882?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7823882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The table below summarizes typical performance metrics when analyzing these standards on a
standard 5% Phenyl-methylpolysiloxane column (e.g., DB-5, HP-5).
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website
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Note: RRT values are approximate and column-dependent. Always run a mixed standard (Iso +
Anteiso + Normal) to establish the exact window for your system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Reference Standards for 13-Methyltetradecanol
Identification]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7823882#reference-standards-for-13-
methyltetradecanol-identification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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